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An In-Depth Technical Guide to the Molecular Weight of Yttrium Chloride Hexahydrate
(YCl₃·6H₂O) for Research Applications

Abstract
Yttrium chloride hexahydrate (YCl₃·6H₂O) is a key inorganic compound with expanding

applications in materials science, catalysis, and biomedical research. For the researcher,

scientist, or drug development professional, a precise understanding of its fundamental

properties—chief among them its molecular weight—is paramount for experimental

reproducibility and success. This guide provides a definitive calculation of the molecular weight

of YCl₃·6H₂O, grounded in the latest standard atomic weights. It further explores the practical

implications of its chemical properties, particularly its hygroscopic nature, on laboratory

procedures. Detailed protocols for accurate solution preparation, handling, and storage are

presented to ensure the integrity of the material and the validity of experimental outcomes.

Fundamental Chemical and Physical Properties
Yttrium chloride hexahydrate is the most common hydrated form of yttrium(III) chloride.[1] It

presents as a white, crystalline solid that is soluble in water and ethanol.[2][3] A critical

characteristic for laboratory use is its hygroscopic nature, meaning it readily absorbs moisture

from the atmosphere.[2][3] This property necessitates specific storage and handling procedures
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to prevent degradation and ensure accurate measurements. The compound decomposes at

100 °C, losing its waters of hydration.[4][5]

Property Value Source(s)

Chemical Formula YCl₃·6H₂O [2][3][5]

Appearance White crystalline powder/solid [3][5]

Density 2.18 g/cm³ [4][5][6]

Melting Point 100 °C (decomposes) [4][5][6]

Solubility Soluble in water and ethanol [2]

CAS Number 10025-94-2 [3][5]

The Definitive Calculation of Molecular Weight
The molecular weight (or molar mass) is a cornerstone calculation for any chemical synthesis

or analysis. It allows for the conversion between the mass of a substance and its molar

quantity, which is essential for stoichiometry and the preparation of solutions with precise

concentrations.

Causality: The Importance of Accurate Atomic Weights
The final molecular weight is the sum of the masses of its constituent atoms. Therefore, its

accuracy is entirely dependent on the precision of the atomic weights used for yttrium, chlorine,

hydrogen, and oxygen. This guide utilizes the standard atomic weights published by

authoritative bodies such as the International Union of Pure and Applied Chemistry (IUPAC).

Standard Atomic Weights of Constituent Elements
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Element Symbol No. of Atoms
Standard
Atomic Weight
( g/mol )

Source(s)

Yttrium Y 1 88.90584 [7]

Chlorine Cl 3 35.453 [8]

Hydrogen H 12 1.008 [9][10][11]

Oxygen O 6 15.999 [12][13]

Step-by-Step Calculation
The molecular weight is calculated by multiplying the number of atoms of each element by its

atomic weight and summing the results.

Yttrium (Y): 1 × 88.90584 g/mol = 88.90584 g/mol

Chlorine (Cl): 3 × 35.453 g/mol = 106.359 g/mol

Hydrogen (H): 12 × 1.008 g/mol = 12.096 g/mol

Oxygen (O): 6 × 15.999 g/mol = 95.994 g/mol

Total Molecular Weight: 88.90584 + 106.359 + 12.096 + 95.994 = 303.35484 g/mol

This value is often rounded to 303.35 g/mol or 303.36 g/mol in commercial and safety

literature.[14][15] Minor variations in reported values typically arise from the use of different

atomic weight sources or rounding conventions.

Practical Implications and Handling for Researchers
The Critical Role of Hygroscopicity in Accurate
Weighing
The primary challenge in working with yttrium chloride hexahydrate is its hygroscopicity.

When exposed to ambient air, the compound will absorb atmospheric water. This absorbed

moisture adds mass to the sample without increasing the amount of YCl₃·6H₂O.
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Causality: Failing to account for this leads to a systematic error in weighing. The measured

mass will be artificially inflated, causing a researcher who prepares a solution based on this

weight to achieve a final concentration that is lower than intended. In sensitive applications like

catalysis or drug delivery formulation, such concentration errors can significantly alter reaction

kinetics, product yield, and biological activity, invalidating the experimental results.

Experimental Protocol: Preparation of a 0.1 M Aqueous
Solution of Yttrium Chloride Hexahydrate
This protocol is designed as a self-validating system. By adhering to these steps, the

researcher minimizes the impact of hygroscopicity, ensuring the final solution concentration is

accurate and reproducible.

Materials:

Yttrium chloride hexahydrate (YCl₃·6H₂O)

Deionized water (18.2 MΩ·cm)

100 mL volumetric flask (Class A)

Analytical balance (readability ±0.1 mg)

Weighing boat or paper

Spatula

Desiccator

Procedure:

Pre-Weighing Preparation: Place the sealed container of yttrium chloride hexahydrate and

a clean, dry weighing boat inside a desiccator for at least 30 minutes. This ensures the

material and weighing vessel are in a moisture-free environment, minimizing water

absorption during handling.

Calculation: Calculate the mass of YCl₃·6H₂O required.
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Mass = Molarity × Molecular Weight × Volume

Mass = 0.1 mol/L × 303.35 g/mol × 0.1 L = 3.0335 g

Weighing: Quickly and efficiently weigh out approximately 3.0335 g of the compound onto

the weighing boat using the analytical balance. Record the exact mass to four decimal

places. The speed is critical to minimize exposure to ambient air.

Dissolution: Carefully transfer the weighed solid into the 100 mL volumetric flask. Use a

small amount of deionized water to rinse the weighing boat, ensuring all the solid is

transferred quantitatively into the flask.

Solubilization: Add deionized water to the flask until it is approximately half-full. Swirl gently

to dissolve the solid completely. Yttrium chloride hexahydrate is readily soluble, so this

process should be rapid.

Dilution to Volume: Once the solid is fully dissolved, continue to add deionized water

carefully until the bottom of the meniscus aligns precisely with the calibration mark on the

neck of the volumetric flask.

Homogenization: Cap the flask and invert it 15-20 times to ensure the solution is thoroughly

mixed and the concentration is uniform.

Storage: Transfer the prepared solution to a clean, properly labeled, and sealed container.

Store according to laboratory safety guidelines.

Workflow for Accurate Solution Preparation
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Caption: Workflow for preparing an accurate molar solution of YCl₃·6H₂O.
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Relevance in Drug Development and Advanced
Research
A precise molecular weight is foundational for the use of yttrium chloride hexahydrate in

advanced applications where stoichiometry and precursor purity are critical.

Precursor for Advanced Materials: It is a vital starting material for synthesizing yttrium-based

materials like yttrium oxide (Y₂O₃) nanocrystals, phosphors, and ceramics.[5][16][17] The

mass of the precursor directly dictates the yield and properties of the final material.

Catalysis: In organic synthesis, YCl₃·6H₂O functions as a Lewis acid catalyst.[5][16] The

catalyst loading, calculated based on its molecular weight, is a critical parameter for

optimizing reaction rates and selectivity.

Biomedical Applications: Emerging research explores its use in creating contrast agents for

medical imaging and as a precursor for radiopharmaceuticals used in targeted therapies.[5]

In these fields, exact dosing and formulation based on molar concentrations are non-

negotiable for safety and efficacy.
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Caption: Role of YCl₃·6H₂O as a foundational precursor in various research fields.

Safety, Handling, and Disposal
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5.1. Hazard Identification Yttrium chloride hexahydrate is classified as an irritant. It may

cause skin irritation (H315), serious eye irritation/damage (H318/H319), and may cause

respiratory irritation (H335).[6][18]

5.2. Recommended Personal Protective Equipment (PPE)

Eye Protection: Safety glasses or chemical splash goggles.

Hand Protection: Compatible chemical-resistant gloves (e.g., nitrile rubber).

Skin and Body Protection: Laboratory coat.

Respiratory Protection: Use only in a well-ventilated area. If dust is generated, a NIOSH-

approved particulate respirator is recommended.[19][20]

5.3. First Aid Measures

If Inhaled: Move the person to fresh air.[19]

In Case of Skin Contact: Wash off with plenty of soap and water.[21]

In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact

lenses if present and easy to do. Continue rinsing and seek immediate medical attention.

If Swallowed: Rinse mouth with water. Do not induce vomiting.[21]

5.4. Storage and Disposal

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place, away

from incompatible materials such as strong oxidizing agents.[2][19]

Disposal: Dispose of contents/container to an approved waste disposal plant in accordance

with local, state, and federal regulations. Avoid release into the environment.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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